Cas no 1804882-55-0 (Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate
• CAS No: 1804882-55-0
• MF: C₉H₆Cl₂F₂O₃
• MW: 271.044948101044
• CID: 4706411
• Update Time: 2025-06-08

Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6Cl2F2O3/c1-15-8(14)7-5(10)2-4(3-6(7)11)16-9(12)13/h2-3,9H,1H3
• InChI Key： BLRHDTVHXVUEJW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)Cl)OC(F)F

Computed Properties

• Exact Mass: 269.966
• Monoisotopic Mass: 269.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate

Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate (CAS No. 1804882-55-0): An Overview of a Versatile Compound in Pharmaceutical Research

Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate (CAS No. 1804882-55-0) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of benzoates and is characterized by the presence of dichloro and difluoromethoxy substituents, which confer specific chemical and biological properties.

The molecular formula of Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate is C₁₀H₆Cl₂F₂O₃, and its molecular weight is approximately 273.05 g/mol. The compound's structure includes a benzene ring with two chlorine atoms at the 2 and 6 positions, a difluoromethoxy group at the 4 position, and a methyl ester group at the carboxylic acid position. This intricate arrangement of functional groups provides a foundation for its diverse chemical reactivity and biological activity.

In recent years, Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceutical compounds. The dichloro and difluoromethoxy substituents are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. These properties are particularly important in the development of drugs that require high bioavailability and prolonged therapeutic effects.

A notable application of Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate is in the synthesis of antiviral agents. Research has shown that compounds derived from this benzoate can exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The ability to modulate viral replication through specific interactions with viral enzymes or host cell receptors makes these derivatives promising candidates for further development.

Beyond antiviral applications, Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate has also been explored for its potential in cancer therapy. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate exhibited significant cytotoxicity against breast cancer cells by inducing apoptosis and inhibiting angiogenesis.

The synthetic versatility of Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate is another factor contributing to its importance in pharmaceutical research. The compound can be synthesized through various routes, including nucleophilic substitution reactions and coupling reactions. These synthetic methods allow for the introduction of additional functional groups or modifications to the core structure, enabling the creation of a wide range of derivatives with tailored properties.

In addition to its role as an intermediate in drug synthesis, Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate has also been investigated for its potential as a probe molecule in biochemical studies. The unique electronic properties conferred by the dichloro and difluoromethoxy substituents make it an excellent candidate for use in fluorescence-based assays and other analytical techniques. These applications highlight the compound's utility beyond traditional pharmaceutical contexts.

The safety profile of Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate is an important consideration in its development and use. While detailed toxicological data are still being gathered, preliminary studies suggest that the compound exhibits low toxicity at relevant concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe handling and use in both laboratory settings and potential therapeutic applications.

In conclusion, Methyl 2,6-dichloro-4-(difluoromethoxy)benzoate (CAS No. 1804882-55-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it a valuable tool for the development of new drugs and biochemical probes. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.